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Lithium Bromide vs. Other Refrigerants

Get Quote

The following table summarizes a performance and cost comparison between Lithium Bromide and other

common refrigerants or absorbents, based on data from industry and research publications.

Traditional Sodium Ammonia (in
Feature Lithium Bromide (LiBr) Refrigerants . absorption
Bromide (NaBr)
(e.g., HFCs) systems)
Environmental Zero ODP (Ozone High GWP, Similar to LiBr Zero ODP and
Impact Depletion Potential) and contribute to (low GWHP, but can
zero GWP (Global ozone depletion environmental be toxic if
Warming Potential) [1]. [1]. impact) [2]. leaked [1].
Energy Higher COP, especially in  High efficiency, but Lower COP Efficient, but
Efficiency / large-scale systems; can relies on electrical  (typically 0.5- system design
copP utilize waste heat [1]. compression [1]. 0.9) compared can be

to LiBr (0.7-1.2)
[2].

complex [1].
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Feature

Safety &
Toxicity

Primary

Applications

Key Challenge

Cost & Market

Lithium Bromide (LiBr)

Generally less
hazardous; non-toxic but
corrosive, requiring
inhibitors [1] [2].

Large-scale absorption
chillers for
commercial/industrial
buildings [1] [2].

Corrosiveness:
Requires corrosion
inhibitors and specialized
materials, increasing
costs [3] [2].

Higher initial cost but
lower operational cost
with waste heat; solution
dominates 70% of
absorption chiller market

(3] [2].

Traditional
Refrigerants
(e.g., HFCs)

Low toxicity, but
high GWP is an
environmental
safety concern [1].

Conventional
vapor-
compression
refrigerators and
air conditioners

[1].

Environmental
Regulations:
Being phased out
due to high GWP

[1].

Lower initial cost,
but operational
and environmental
compliance costs
can be high.

Sodium
Bromide (NaBr)

Lower corrosivity
compared to
LiBr [2].

Cost-sensitive
absorption
cooling
applications [2].

Performance
Gap: Lower
absorption
capacity and
efficiency than
LiBr [2].

Cost
Advantage:
More affordable
raw material
than LiBr [2].

Ammonia (in
absorption
systems)

Toxic and
flammabile,
posing safety
risks in case
of a leak [1].

Industrial
refrigeration
and
absorption
systems [1].

Toxicity:
Requires
robust safety
systems and
careful
handling [1].

Moderate
cost, with
significant
safety and
handling
expenses.

Experimental Insights for Refrigeration Applications

For researchers, understanding the experimental methodologies used to evaluate absorption refrigerants is

crucial. The following workflow outlines a standard test protocol for comparing the performance of

absorbents like Lithium Bromide and Sodium Bromide.
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Start: Prepare Test Absorption Chiller Unit

'

Step 1: Prepare Absorbent Solutions

» LiBr at specified concentration (e.g., 50-60%)

* NaBr at equivalent concentration

'

Step 2: Set Controlled Operating Conditions
* Define heat source temperature
* Set cooling water temperature
* Define chilled water flow rate

:

Step 3: Run System to Steady State
* Monitor temperatures and pressures
* Ensure stable operation for data collection

'

Step 4: Measure Key Performance Metrics
* Cooling capacity (kW)
* Heat input (kW)
* Electrical energy consumption

'

Step 5: Calculate Coefficient of Performance (COP)
Formula: COP = Cooling Capacity / Heat Input

'

Step 6: Analyze Corrosion & Crystallization
* Inspect components post-test
* Analyze solution for crystal formation
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Key Experimental Metrics:

¢ Coefficient of Performance (COP): This is the primary measure of efficiency. As shown in the table,
LiBr systems typically achieve a COP of 0.7 to 1.2, outperforming NaBr systems (COP of 0.5 to 0.9)
under similar conditions [2].

e Crystallization Risk: Experiments monitor the point at which the salt solution becomes
supersaturated and forms crystals, which can block flow paths. This is a major challenge, especially
for LiBr at high concentrations [2].

e Corrosion Analysis: Long-term tests assess the corrosivity of the solutions on metal components
like heat exchangers. Weight loss measurements of metal coupons immersed in the solution are a
standard method to quantify corrosion rates [2].

Lithium in Pharmacology: A Note on Salts and
Mechanisms

It is critical to distinguish between salts for this audience. In pharmacology, lithium salts (such as lithium
carbonate and lithium citrate) are the established compounds used in medicine, primarily for treating
bipolar disorder [4] [5]. Lithium bromide was historically used as a sedative in the 19th century but is not the

modern standard [5].

The therapeutic mechanism of lithium ions, however, is a major area of research. The diagram below

summarizes key molecular targets and signaling pathways implicated in lithium's action as a mood stabilizer.

Lithium Ion (Li*)

I,

Modulation of Homeostatic
Synaptic Plasticity

Primary Target

Regulation of microRNA Expression
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Experimental Protocols in Pharmacology: Research into these mechanisms involves complex biological

models.

e Cellular & Animal Models: Studies utilize translational models of neurodegenerative and psychiatric
disorders to investigate pathways like GSK3 inhibition [4].

e Gene Expression Analysis: Techniques like RNA sequencing are employed to study how lithium-
induced modifications, such as changes in microRNA, regulate gene expression [4].

¢ Clinical Monitoring: In a clinical setting, the narrow therapeutic index of lithium requires rigorous
monitoring. Experimental and treatment protocols mandate regular measurement of plasma lithium
concentration (therapeutic range typically 0.6-1.0 mmol/L for maintenance) to ensure efficacy and
avoid toxicity [4].

Market Trends and Cost Analysis

The market data reinforces the cost-benefit conclusions from technical comparisons.

e Market Growth: The global lithium bromide market is projected to grow from USD 725 million in 2025
to USD 1,250 million by 2035, at a CAGR of 5.6% [3]. This is largely driven by its application in

energy-efficient absorption chillers.

e Dominant Application: The Lithium Bromide Solution segment holds about 70% market share,
primarily for use in HVAC absorption cooling systems [3].

¢ Regional Trends: The Asia-Pacific region leads in demand and production, with China being a key
player due to its lithium reserves and refining capacity [3].

e Cost Challenge: A significant market restraint is the corrosiveness of LiBr, which necessitates anti-
corrosive reagents and special materials, increasing installation and maintenance costs [3]. This
opens a research avenue for developing improved inhibitors or alternative materials.

Conclusion and Research Outlook

For researchers and scientists, the evidence indicates that Lithium Bromide presents a favorable cost-benefit
profile in absorption refrigeration, primarily due to its high efficiency, environmental friendliness, and

ability to utilize low-grade waste heat. The main trade-offs are its corrosiveness and crystallization risk.

Promising research directions include:

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s1924355?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11068842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11068842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11068842/
https://www.factmr.com/report/lithium-bromide-market
https://www.factmr.com/report/lithium-bromide-market
https://www.factmr.com/report/lithium-bromide-market
https://www.factmr.com/report/lithium-bromide-market
https://www.smolecule.com/products/s1924355?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Developing advanced corrosion inhibitors and non-corrosive materials to lower long-term costs
[31[2].

e Formulating mixed salt solutions (e.g., LiBr-NaBr) to optimize the balance between performance,
cost, and operational risks [2].

e Exploring sodium bromide (NaBr) as a cost-effective alternative in applications where its lower
performance is acceptable [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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